5-Cyclopropoxy-4-ethylpyridin-2-amine

• Molecular Formula: C10H14N2O
• Molecular Weight: 178.23 g/mol
• IUPAC Name: 5-cyclopropyloxy-4-ethylpyridin-2-amine
• InChI: InChI=1S/C10H14N2O/c1-2-7-5-10(11)12-6-9(7)13-8-3-4-8/h5-6,8H,2-4H2,1H3,(H2,11,12)
• InChI Key: APBTXKMZZQIWNL-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=NC=C1OC2CC2)N

Description

5-Cyclopropoxy-4-ethylpyridin-2-amine is a pyridine derivative featuring a cyclopropoxy group at the 5-position, an ethyl substituent at the 4-position, and a primary amine at the 2-position. This compound’s structural uniqueness makes it relevant in medicinal chemistry and materials science, though specific applications remain underexplored in publicly available literature.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-Cyclopropoxy-4-ethylpyridin-2-amine can be achieved through various methods. One common approach involves the Suzuki cross-coupling reaction. This method utilizes 5-bromo-2-methylpyridin-3-amine as a starting material, which undergoes a palladium-catalyzed reaction with cyclopropylboronic acid . The reaction is typically carried out in the presence of a base such as potassium carbonate and a solvent like toluene, under an inert atmosphere at elevated temperatures.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, the purification of the final product is often achieved through crystallization or chromatography techniques.

Chemical Reactions Analysis

Types of Reactions

5-Cyclopropoxy-4-ethylpyridin-2-amine undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding N-oxides.

Reduction: Reduction reactions can convert it into different amine derivatives.

Substitution: It can undergo nucleophilic substitution reactions, particularly at the pyridine ring.

Common Reagents and Conditions

Oxidation: Reagents like hydrogen peroxide or m-chloroperbenzoic acid (m-CPBA) are commonly used.

Reduction: Catalysts such as palladium on carbon (Pd/C) in the presence of hydrogen gas are typical.

Substitution: Nucleophiles like sodium methoxide or potassium tert-butoxide are often employed.

Major Products Formed

Oxidation: Formation of N-oxides.

Reduction: Formation of secondary or tertiary amines.

Substitution: Formation of various substituted pyridine derivatives.

Scientific Research Applications

5-Cyclopropoxy-4-ethylpyridin-2-amine has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a potential therapeutic agent due to its ability to interact with specific biological targets.

Industry: Utilized in the development of new materials with unique properties.

Mechanism of Action

The mechanism of action of 5-Cyclopropoxy-4-ethylpyridin-2-amine involves its interaction with specific molecular targets. It can bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of its use.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Effects and Electronic Properties

5-Cyclopropoxy-2-methylpyridin-4-amine

• Key Differences : Replaces the ethyl group (C2H5) at position 4 with a methyl group (CH3) and shifts the amine to position 4 .
• Impact : Reduced steric bulk at position 4 may enhance solubility compared to the ethyl analogue. The cyclopropoxy group retains its electron-donating character via the oxygen atom, influencing the pyridine ring’s electron density.

5-Halo-4-fluoropyridin-2-amines (e.g., 5-Chloro-4-fluoropyridin-2-amine)

• Key Differences : Substitutes cyclopropoxy with halogens (Cl, Br) and adds a fluorine at position 4 .
• Impact : Halogens are electron-withdrawing, reducing the pyridine ring’s basicity and altering reactivity in cross-coupling reactions. Fluorine’s electronegativity enhances metabolic stability but may reduce lipophilicity compared to ethyl or cyclopropoxy groups.

4-Methyl-5-(pyrrolidin-2-yl)pyridin-2-amine

• Key Differences : Replaces cyclopropoxy with a pyrrolidin-2-yl group (a cyclic secondary amine) and adds a methyl group at position 4 .
• The methyl group offers minimal steric hindrance compared to ethyl.